Cas no 898770-79-1 (Cyclohexyl 4-(morpholinomethyl)phenyl ketone)

• Product Name: Cyclohexyl 4-(morpholinomethyl)phenyl ketone
• CAS No: 898770-79-1
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• MDL: MFCD03841432
• CID: 994181
• PubChem ID: 24724266
• Update Time: 2025-10-21

Cyclohexyl 4-(morpholinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXYL 4-(MORPHOLINOMETHYL)PHENYL KETONE
• cyclohexyl-[4-(morpholin-4-ylmethyl)phenyl]methanone
• Cyclohexyl{4-[(morpholin-4-yl)methyl]phenyl}methanone
• 898770-79-1
• AKOS016019762
• cyclohexyl4-(morpholinomethyl)phenylketone
• DTXSID40642665
• MFCD03841432
• cyclohexyl(4-(morpholinomethyl)phenyl)methanone
• Cyclohexyl 4-(morpholinomethyl)phenyl ketone

• MDL： MFCD03841432
• Inchi： 1S/C18H25NO2/c20-18(16-4-2-1-3-5-16)17-8-6-15(7-9-17)14-19-10-12-21-13-11-19/h6-9,16H,1-5,10-14H2
• InChI Key： KNYGNPABHZDUTQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1C=CC(=CC=1)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 287.18900
• Monoisotopic Mass: 287.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.21970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexyl 4-(morpholinomethyl)phenyl ketone

Cyclohexyl 4-(morpholinomethyl)phenyl ketone (CAS No. 898770-79-1): A Comprehensive Overview in Modern Chemical Research

Cyclohexyl 4-(morpholinomethyl)phenyl ketone, identified by its CAS number 898770-79-1, is a compound of significant interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of a cyclohexyl group and a morpholinomethyl substituent on a phenyl ring connected via a ketone functional group, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural motif of Cyclohexyl 4-(morpholinomethyl)phenyl ketone presents a fascinating interplay of steric and electronic properties. The cyclohexyl group contributes to the overall molecular rigidity, while the morpholinomethyl moiety introduces hydrogen bonding capabilities and increased solubility in polar solvents. This combination makes the compound an attractive scaffold for designing molecules with enhanced pharmacokinetic profiles.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities. The presence of both morpholine and phenyl rings in Cyclohexyl 4-(morpholinomethyl)phenyl ketone positions it as a promising candidate for further exploration in this domain. Specifically, studies have highlighted its potential in modulating enzyme activities and receptor interactions, which are critical for therapeutic intervention.

One of the most compelling aspects of Cyclohexyl 4-(morpholinomethyl)phenyl ketone is its versatility as a building block in synthetic chemistry. Researchers have leveraged its unique structure to develop novel derivatives with tailored biological properties. For instance, modifications to the ketone group or the morpholine ring have led to compounds exhibiting improved binding affinities to target proteins, making them more effective in vitro and potentially in vivo.

The morpholinomethyl substituent, in particular, has been extensively studied for its role in enhancing metabolic stability and reducing toxicity. This feature is particularly valuable in drug development, where minimizing side effects is paramount. Preclinical studies have demonstrated that derivatives of Cyclohexyl 4-(morpholinomethyl)phenyl ketone can exhibit favorable pharmacokinetic profiles, including prolonged half-life and reduced clearance rates.

Advances in computational chemistry have further accelerated the exploration of Cyclohexyl 4-(morpholinomethyl)phenyl ketone. Molecular modeling techniques allow researchers to predict the behavior of this compound in complex biological systems with high accuracy. These simulations have been instrumental in identifying potential drug candidates that may have been overlooked through traditional experimental approaches.

The integration of machine learning algorithms into drug discovery pipelines has also played a pivotal role in optimizing the synthesis of Cyclohexyl 4-(morpholinomethyl)phenyl ketone. By analyzing vast datasets of chemical reactions and outcomes, these algorithms can suggest novel synthetic pathways that enhance yield and purity. This approach has not only streamlined the production process but also opened up new avenues for structural diversification.

In conclusion, Cyclohexyl 4-(morpholinomethyl)phenyl ketone (CAS No. 898770-79-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential for modulating biological targets, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its importance in modern chemical research is bound to grow.